Cas no 61880-92-0 (2-Pyridinecarboxylic acid, 3,5-dimercapto-)
61880-92-0 structure
Product Name:2-Pyridinecarboxylic acid, 3,5-dimercapto-
CAS No:61880-92-0
MF:C6H5NO2S2
MW:187.23939871788
CID:463944
PubChem ID:12361213
Update Time:2025-04-19
2-Pyridinecarboxylic acid, 3,5-dimercapto- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarboxylic acid, 3,5-dimercapto-
- 3,5-bis(sulfanyl)pyridine-2-carboxylic acid
- 61880-92-0
- CHEMBL3252127
- DTXSID20494088
-
- Inchi: 1S/C6H5NO2S2/c8-6(9)5-4(11)1-3(10)2-7-5/h1-2,10-11H,(H,8,9)
- InChI Key: QWZHLFIMQHWSCA-UHFFFAOYSA-N
- SMILES: SC1=CC(=CN=C1C(=O)O)S
Computed Properties
- Exact Mass: 186.97625
- Monoisotopic Mass: 186.97617075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 52.2Ų
Experimental Properties
- PSA: 50.19
2-Pyridinecarboxylic acid, 3,5-dimercapto- Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
61880-92-0 (2-Pyridinecarboxylic acid, 3,5-dimercapto-) Related Products
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